Cas no 134782-37-9 (bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI))

• Product Name: bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI)
• CAS No: 134782-37-9
• CID: 4730972
• Update Time: 2025-10-30

bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) Chemical and Physical Properties

Names and Identifiers

• bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI)

Additional information on bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI)

bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) and CAS No. 134782-37-9: A Comprehensive Overview

bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) is a complex metal compound with unique structural and functional properties, represented by the chemical formula CAS No. 134782-37-9. This organotungsten complex exhibits a central tungsten(VI) atom coordinated with two pyridine ligands and two chloride ions, while the tert-butylimido groups provide steric and electronic stabilization. Recent studies have highlighted its potential in catalytic applications, particularly in asymmetric synthesis and selective oxidation reactions, making it a focal point in advanced metal-organic chemistry research.

As a member of the organotungsten complexes family, bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) demonstrates exceptional reactivity due to its ability to undergo redox transformations and ligand exchange processes. The pyridine ligands act as σ-donors, while the tert-butylimido groups contribute to electron-withdrawing effects, creating a balance that enhances its catalytic efficiency. This structural design allows the compound to participate in a wide range of chemical reactions, including hydrogenation, oxidation, and polymerization, as evidenced by recent breakthroughs in green chemistry and sustainable catalysis.

Recent advancements in computational chemistry have provided insights into the electronic structure of bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI), revealing its potential as a multifunctional catalyst. A 2023 study published in Advanced Synthesis & Catalysis demonstrated that this compound can selectively activate C-H bonds under mild conditions, enabling the synthesis of complex organic molecules with high stereocontrol. The pyridine ligands play a critical role in modulating the reactivity of the tungsten(VI) center, while the tert-butyl groups provide steric hindrance that prevents unwanted side reactions. These properties make bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) a promising candidate for applications in pharmaceutical chemistry and materials science.

In the realm of asymmetric catalysis, bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) has shown remarkable performance in enantioselective transformations. A 2024 report in Chemical Science highlighted its ability to catalyze the asymmetric hydrogenation of ketones with an enantioselectivity exceeding 95%. The pyridine ligands are believed to induce chirality through their spatial arrangement, while the tert-butylimido groups stabilize the transition state. This dual functionality underscores the compound's versatility in developing chiral catalysts for drug synthesis and fine chemical production.

The electronic properties of bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) have also been explored for applications in electrochemical systems. Research published in Journal of Materials Chemistry A in 2023 revealed its potential as a redox-active material for energy storage devices. The compound's ability to undergo reversible redox reactions at low overpotentials makes it suitable for use in supercapacitors and flow batteries. The pyridine ligands contribute to charge transfer processes, while the tert-butyl, groups enhance the stability of the redox-active centers.

From a synthetic chemistry perspective, the preparation of bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) involves a multi-step process that includes the coordination of pyridine ligands to a tungsten(VI) precursor. A 2022 study in Organometallics described a novel synthetic route that employs tert-butyl amide derivatives to form the tert-butylimido groups. This method allows for precise control over the ligand environment, enabling the fine-tuning of catalytic activity and selectivity. The resulting compound exhibits superior performance in oxidative coupling reactions, as demonstrated by its ability to catalyze the formation of carbon-carbon bonds under mild conditions.

Recent computational studies have further expanded the understanding of bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI)'s reactivity. Density functional theory (DFT) calculations published in Chemical Communications in 2023 revealed that the pyridine ligands stabilize the tungsten(VI) center through π-donation, while the tert-butylimido groups act as electron-withdrawing groups. These interactions create a unique electronic environment that enhances the compound's ability to activate substrates and participate in redox reactions. Such insights are critical for the design of new catalysts with tailored properties.

The application potential of bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) extends beyond traditional catalysis into emerging fields such as nanotechnology and biotechnology. Researchers have explored its use in the synthesis of nanoparticles with controlled morphology and functionality, leveraging the compound's ability to coordinate with various ligands. Additionally, its redox properties have been investigated for applications in biomolecular sensing, where it can detect specific analytes through changes in its electronic state. These developments highlight the compound's adaptability to diverse scientific domains.

In conclusion, bis(tert-butylimido)dichlorobis(pyridine)tungsten(VI) stands as a remarkable example of how organotungsten complexes can be engineered for specialized applications. Its unique combination of pyridine, tert-butylimido, and chloride ligands, along with the central tungsten(VI) atom, creates a versatile platform for catalytic and electrochemical processes. As research continues to uncover new properties and applications, this compound is poised to play a significant role in advancing sustainable chemistry and materials science.